Cas no 2171668-39-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171668-39-4
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5812815
• PubChem ID: 165501949
• Update Time: 2025-06-13

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(thian-4-yl)ethyl]carbamoyl}propanoic acid
• EN300-1474697
• 2171668-39-4

• Inchi： 1S/C26H30N2O5S/c1-16(17-10-12-34-13-11-17)27-25(31)23(14-24(29)30)28-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： YXQFADTWDUXVGO-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)C(C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic Acid (CAS No. 2171668-39-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171668-39-4, represents a convergence of advanced synthetic methodologies and molecular design principles, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a fluoren-9-yl methoxycarbonyl moiety, an ethylcarbamoyl group, and a thian-4-yl substituent. These features not only contribute to its complex chemical profile but also open up numerous possibilities for its application in drug discovery and development. The fluoren-9-yl moiety, in particular, is known for its stability and rigidity, which can enhance the binding affinity of the compound to biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-yl)ethylcarbamoyl}propanoic acid suggest that it may have potential applications in the treatment of conditions such as cancer, inflammation, and neurodegenerative disorders. For instance, the presence of a< strong> fluoren-9-yl methoxycarbonyl group often indicates that the compound may exhibit inhibitory effects on enzymes involved in cell proliferation and survival.

The synthesis of this compound involves a series of intricate chemical transformations that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been crucial in achieving the desired molecular architecture. These methodologies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

Evidence from recent studies suggests that derivatives of this class of compounds may have significant therapeutic potential. For example, modifications to the< strong > thian-4-yl substituent have been shown to alter the pharmacokinetic properties of related molecules, enhancing their bioavailability and target specificity. Such findings are particularly relevant in the context of developing next-generation pharmaceuticals that can overcome current limitations associated with drug delivery and efficacy.

The role of computational chemistry and molecular modeling has also been instrumental in understanding the interactions between this compound and biological targets. By leveraging high-throughput virtual screening techniques, researchers have been able to identify potential binding sites on proteins and enzymes relevant to various diseases. This approach has not only accelerated the discovery process but also provided valuable insights into the structural requirements for optimal biological activity.

The development of novel analytical methods for characterizing this compound has been another area of focus. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled researchers to elucidate the detailed structure and conformational dynamics of< strong > 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thian-4-y)ethylcarbamoyl}propanoic acid. These advancements have not only enhanced our understanding of its chemical behavior but also facilitated its integration into various research pipelines.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying fundamental biological processes and developing new diagnostic assays. For instance, fluorescent derivatives based on the< strong > fluoren core have been used as probes in cellular imaging studies, providing insights into intracellular signaling pathways.

In conclusion, 3 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 3 - { 1 - ( t h i a n - 4 - y l ) e t h y l c a r b a m o y l } p r o p a n o i c a c i d, identified by CAS number2171668 - 39 - 4, represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular architecture and diverse functional groups offer numerous opportunities for developing novel therapeutics with significant clinical implications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.